Cas no 544704-78-1 (Benzoic acid, 2,3-difluoro-4-methoxy-, methyl ester)

• Product Name: Benzoic acid, 2,3-difluoro-4-methoxy-, methyl ester
• CAS No: 544704-78-1
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• CID: 1589168
• PubChem ID: 21907384
• Update Time: 2025-10-28

Benzoic acid, 2,3-difluoro-4-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3-difluoro-4-methoxy-, methyl ester
• E90487
• Methyl 2,3-difluoro-4-methoxybenzoate
• SCHEMBL4463232
• CS-0193314
• ZFVVAHZRHQXXGX-UHFFFAOYSA-N
• 544704-78-1
• MFCD11520389

• Inchi： 1S/C9H8F2O3/c1-13-6-4-3-5(9(12)14-2)7(10)8(6)11/h3-4H,1-2H3
• InChI Key： ZFVVAHZRHQXXGX-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(=O)OC)OC)F

Computed Properties

• Exact Mass: 202.04414
• Monoisotopic Mass: 202.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Benzoic acid, 2,3-difluoro-4-methoxy-, methyl ester

Comprehensive Overview of Benzoic acid, 2,3-difluoro-4-methoxy-, methyl ester (CAS No. 544704-78-1)

Benzoic acid, 2,3-difluoro-4-methoxy-, methyl ester (CAS No. 544704-78-1) is a fluorinated aromatic ester with significant applications in organic synthesis and pharmaceutical intermediates. This compound, characterized by its methoxy and difluoro substituents, has garnered attention due to its unique chemical properties and versatility in industrial applications. Researchers and chemists frequently search for "2,3-difluoro-4-methoxybenzoic acid methyl ester" or "methyl 2,3-difluoro-4-methoxybenzoate" to explore its synthesis pathways and potential uses.

The growing interest in fluorinated compounds stems from their enhanced stability and bioactivity, making them valuable in drug development. For instance, the "methoxy" group in this ester contributes to its lipophilicity, a critical factor in pharmacokinetics. Recent trends in green chemistry have also spurred inquiries into eco-friendly synthesis methods for such derivatives, aligning with global sustainability goals. Questions like "How to synthesize 2,3-difluoro-4-methoxybenzoic acid methyl ester?" or "What are the applications of fluorinated benzoates?" reflect user curiosity.

From a structural perspective, the presence of difluoro groups enhances the compound's electron-withdrawing properties, which is pivotal in cross-coupling reactions and catalysis. Analytical techniques such as NMR and HPLC are commonly employed to validate its purity, a topic frequently searched by quality control professionals. Additionally, its role as a building block in agrochemicals and fragrances underscores its industrial relevance.

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In summary, Benzoic acid, 2,3-difluoro-4-methoxy-, methyl ester (CAS No. 544704-78-1) exemplifies the intersection of fluorine chemistry and functional materials. Its multifaceted applications—from pharmaceuticals to specialty chemicals—make it a subject of ongoing research and commercial interest, driven by queries such as "buy 2,3-difluoro-4-methoxybenzoate" or "suppliers of fluorinated esters." Future developments may further expand its utility in emerging fields like renewable energy and biodegradable polymers.